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Compound of Interest

7-Bromo-4-hydroxy-2-
Compound Name:
phenylquinoline

cat. No.: B1338988

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential biological significance of 7-Bromo-4-hydroxy-2-phenylquinoline. Designed for
researchers, scientists, and professionals in drug development, this document consolidates
available data to facilitate further investigation and application of this quinoline derivative.

Core Compound Properties

7-Bromo-4-hydroxy-2-phenylquinoline is a halogenated derivative of the quinoline scaffold, a
heterocyclic aromatic compound. The presence of the bromine atom, a hydroxyl group, and a

phenyl ring on the core structure suggests potential for diverse chemical reactivity and
biological activity.

Physicochemical Data

A summary of the key quantitative data for 7-Bromo-4-hydroxy-2-phenylquinoline is
presented in the table below.
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Property Value Reference
Molecular Weight 300.15 g/mol [1112]
Molecular Formula C1s5H10BrNO [1][2]

CAS Number 825620-24-4 [2]

Physical Form Brown powder or solid [1112]

Purity >95% [1]

Structural Information
Identifier Value Reference

Oclcc(nc2cc(Br)cccl2)-
SMILES [2]
c3cccec3

1S/C15H10BrNO/c16-11-6-7-
12-14(8-11)17-13(9-

InChl 2]
15(12)18)10-4-2-1-3-5-10/h1-

9H,(H,17,18)

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 7-Bromo-4-hydroxy-2-
phenylquinoline is not readily available in the cited literature, a general methodology for the
synthesis of structurally related 7-hydroxy-4-phenyl-1,2-dihydroquinoline derivatives has been
reported. This protocol can serve as a foundational method for the targeted synthesis of the
bromo-substituted analog.

General One-Pot, Three-Component Synthesis of 7-
Hydroxy-4-phenylquinoline Derivatives

This method involves a one-pot reaction of an appropriate benzaldehyde, malononitrile, and 3-
aminophenol, catalyzed by ammonium acetate.

Experimental Workflow:
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Step 1: Knoevenagel Condensation

(Benzaldehyde) (Malononitrile)

[Ammonium Acetate (catalyst)]

Ethanol, Room Temperature

i

Gntermediate: Benzylidenemalononitrila

Step 2: Michael Addition and Cyclization

@-Aminophenol in EthanoD

(Reﬂux (70°C))<—

G-Hydroxy-4-phenyl-1,2-dihydroquinoline Derivativa

Click to download full resolution via product page

A generalized workflow for the synthesis of 7-hydroxy-4-phenylquinoline derivatives.

Detailed Methodology:

¢ To a solution of malononitrile (5.0 mmol) and ammonium acetate (30 mol %) in 10 mL of
ethanol, the appropriate benzaldehyde (5.0 mmol) is added and stirred at room temperature
for 5—-10 minutes to yield the intermediate benzylidenemalononitrile as a solid product.
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e The reaction mixture is then heated to 70 °C to dissolve the intermediate.
¢ A solution of 3-aminophenol (5.0 mmol) in 10 mL of ethanol is added to the reaction mixture.
e The mixture is refluxed for 15-90 minutes.

o The resulting solid product is filtered and washed with hot ethanol to obtain the highly pure
corresponding 7-hydroxy-4-phenyl-1,2-dihydroquinoline derivative.

To synthesize 7-Bromo-4-hydroxy-2-phenylquinoline, this protocol could be adapted by
utilizing 4-bromo-3-aminobenzonitrile or a similar starting material, though this would require
further experimental optimization.

Potential Biological Activity and Signaling Pathways

Direct studies on the biological activity of 7-Bromo-4-hydroxy-2-phenylquinoline are limited.
However, the broader class of quinoline derivatives is known for a wide range of
pharmacological effects, suggesting potential avenues of investigation for this specific
compound.

Established Biological Activities of Quinoline Analogs

Quinoline derivatives have been reported to exhibit a variety of biological activities, including:

Antimicrobial

Antiviral

Antimalarial

Anti-inflammatory

Antibacterial

The 2-phenylquinoline-4-carboxamide derivatives, which are structurally related, have been
identified as potent and selective non-peptide competitive agonists for the human neurokinin-3
receptor.
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Postulated Signaling Pathway Involvement

Given the known activities of similar compounds, 7-Bromo-4-hydroxy-2-phenylquinoline
could potentially interact with various cellular signaling pathways. The diagram below illustrates
a hypothetical logical relationship for screening its potential biological effects based on the
activities of related compounds.

(" 4-hydroxy-2-phenylquinoli )M&» Cell-Based Assays Hit Identfication Target Identification Mechanism of Action ™™ py yyay Analysis

Click to download full resolution via product page
A logical workflow for the biological evaluation of novel quinoline compounds.

Safety Information

It is crucial to handle 7-Bromo-4-hydroxy-2-phenylquinoline with appropriate safety
precautions. The compound is classified as hazardous.

Hazard Summary:

Hazard Statement Description
H301 Toxic if swallowed
H318 Causes serious eye damage

May cause long lasting harmful effects to
H413 o
aquatic life

Appropriate personal protective equipment (PPE), including gloves, lab coat, and eye
protection, should be worn when handling this compound. Work should be conducted in a well-
ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [An In-depth Technical Guide to 7-Bromo-4-hydroxy-2-
phenylquinoline]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b1338988#7-bromo-4-hydroxy-2-phenylquinoline-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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